Cas no 1780586-65-3 (2-(2,2-difluorocyclopentyl)ethan-1-amine hydrochloride)

• Product Name: 2-(2,2-difluorocyclopentyl)ethan-1-amine hydrochloride
• CAS No: 1780586-65-3
• CID: 4613490
• Update Time: 2025-08-04

2-(2,2-difluorocyclopentyl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-difluorocyclopentyl)ethan-1-amine hydrochloride

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 2-(2,2-difluorocyclopentyl)ethan-1-amine hydrochloride

Comprehensive Overview of 2-(2,2-Difluorocyclopentyl)ethan-1-amine Hydrochloride (CAS No. 1780586-65-3)

2-(2,2-Difluorocyclopentyl)ethan-1-amine hydrochloride (CAS No. 1780586-65-3) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of difluorocyclopentyl and ethylamine moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

The compound's CAS number 1780586-65-3 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and safety documentation. Its molecular structure, featuring a cyclopentyl ring with two fluorine atoms, enhances metabolic stability—a property highly sought after in modern medicinal chemistry. This stability is pivotal for improving the pharmacokinetic profiles of candidate drugs, a topic frequently searched by professionals in drug development and ADME studies.

In recent years, the demand for fluorinated building blocks like 2-(2,2-difluorocyclopentyl)ethan-1-amine has surged, driven by trends in precision medicine and sustainable chemistry. Fluorination is a key strategy to modulate lipophilicity and bioavailability, addressing common challenges in small-molecule drug design. Discussions on platforms like PubMed and ResearchGate often highlight its role in optimizing lead compounds for G-protein-coupled receptors (GPCRs)—a hot topic in neuropharmacology.

From a synthetic perspective, the hydrochloride salt form (2-(2,2-difluorocyclopentyl)ethan-1-amine HCl) offers improved solubility and handling characteristics, making it preferable for high-throughput screening (HTS) applications. Laboratories focusing on fragment-based drug discovery (FBDD) frequently inquire about its compatibility with click chemistry and catalysis, reflecting its interdisciplinary relevance.

Environmental and regulatory considerations also shape the discourse around this compound. With growing emphasis on green chemistry, researchers are evaluating sustainable fluorination methods to produce derivatives like CAS 1780586-65-3 with minimal ecological impact. This aligns with global searches for eco-friendly synthetic routes and benign-by-design principles in chemical manufacturing.

In summary, 2-(2,2-difluorocyclopentyl)ethan-1-amine hydrochloride exemplifies the intersection of innovation and practicality in contemporary chemistry. Its applications span neuroscience research, catalysis, and material science, resonating with queries on structure-activity relationships (SAR) and scalable synthesis. As the scientific community continues to explore its potential, this compound remains a focal point for advancements in life sciences and industrial chemistry.